Cas no 462-80-6 (cyclohexa-1,3-dien-5-yne)

• Product Name: cyclohexa-1,3-dien-5-yne
• CAS No: 462-80-6
• MF: C₆H₄
• MW: 76.0959615707397
• CID: 1521068
• PubChem ID: 123068
• Update Time: 2025-04-21

cyclohexa-1,3-dien-5-yne Chemical and Physical Properties

Names and Identifiers

• cyclohexa-1,3-dien-5-yne
• 1,2,3,5-cyclohexatetraene
• 1,2-Dehydrobenzene
• Arine
• Benzyne
• KLYCPFXDDDMZNQ-UHFFFAOYSA-N
• 462-80-6
• DTXSID00196770
• Q3467564
• 1,2-didehydrobenzene
• 1,2-Benzyne
• 1,3-Cyclohexadien-5-yne
• Benzene, dehydro-
• 1,2-dsmall ie, Cyrillichydrobenzene
• o-Benzyne
• CHEBI:33668
• Dehydrobenzene
• Benzene, didehydro-

• Inchi： 1S/C6H4/c1-2-4-6-5-3-1/h1-4H
• InChI Key： KLYCPFXDDDMZNQ-UHFFFAOYSA-N
• SMILES： C1=CC#CC=C1

Computed Properties

• Exact Mass: 76.03132
• Monoisotopic Mass: 76.0313001276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 25
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0